Cas no 1183559-50-3 (2-amino-2-(naphthalen-2-yl)propan-1-ol)

• Product Name: 2-amino-2-(naphthalen-2-yl)propan-1-ol
• CAS No: 1183559-50-3
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 6267892
• PubChem ID: 61055421
• Update Time: 2025-06-26

2-amino-2-(naphthalen-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(naphthalen-2-yl)propan-1-ol
• CS-0275141
• EN300-1827884
• 1183559-50-3

• Inchi： 1S/C13H15NO/c1-13(14,9-15)12-7-6-10-4-2-3-5-11(10)8-12/h2-8,15H,9,14H2,1H3
• InChI Key： FQALYOMYNMCSDD-UHFFFAOYSA-N
• SMILES： OCC(C)(C1C=CC2C=CC=CC=2C=1)N

Computed Properties

• Exact Mass: 201.115364102g/mol
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-2-(naphthalen-2-yl)propan-1-ol

Recent Advances in the Study of 2-amino-2-(naphthalen-2-yl)propan-1-ol (CAS: 1183559-50-3): A Comprehensive Research Brief

The compound 2-amino-2-(naphthalen-2-yl)propan-1-ol (CAS: 1183559-50-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino alcohol derivative, characterized by its naphthalene moiety, exhibits promising potential in various therapeutic applications, including as a building block for drug synthesis and as a ligand in asymmetric catalysis. Recent studies have focused on its structural optimization, biological activity profiling, and potential clinical applications, making it a compound of considerable interest to researchers and industry professionals alike.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role as a precursor in the synthesis of novel β-adrenergic receptor agonists. The research team demonstrated that derivatives of 2-amino-2-(naphthalen-2-yl)propan-1-ol showed enhanced selectivity for β2-adrenergic receptors, with improved metabolic stability compared to traditional agonists. These findings suggest potential applications in developing next-generation bronchodilators for asthma and COPD treatment, with reduced side-effect profiles.

In the realm of neuroscience, recent investigations have revealed that certain enantiomers of 1183559-50-3 exhibit modulatory effects on neurotransmitter systems. A 2024 Nature Chemical Biology publication reported that the (R)-enantiomer demonstrates selective binding to dopamine D3 receptors, with Ki values in the low nanomolar range. This discovery opens new avenues for developing targeted therapies for neurological disorders such as Parkinson's disease and schizophrenia, where dopamine receptor modulation is clinically relevant.

The compound's application in asymmetric synthesis has also seen significant advancements. A breakthrough in Organic Letters (2023) detailed its use as a chiral auxiliary in the synthesis of complex natural products. Researchers achieved unprecedented levels of enantioselectivity (up to 99% ee) in key carbon-carbon bond-forming reactions, highlighting the compound's versatility in pharmaceutical manufacturing processes that require high stereochemical control.

From a safety and pharmacokinetic perspective, recent preclinical studies have provided valuable insights. Toxicology assessments conducted in 2024 indicate that 2-amino-2-(naphthalen-2-yl)propan-1-ol exhibits favorable ADME (absorption, distribution, metabolism, and excretion) properties, with good oral bioavailability and minimal cytochrome P450 inhibition. These characteristics position it as an attractive scaffold for further drug development efforts.

Looking forward, several research groups are exploring the compound's potential in addressing emerging therapeutic challenges. Current investigations include its application in targeted protein degradation (PROTAC technology) and as a molecular scaffold for developing SARS-CoV-2 main protease inhibitors. The unique structural features of 1183559-50-3, particularly its rigid naphthalene core and flexible amino alcohol side chain, make it particularly suited for these innovative approaches in drug discovery.

In conclusion, the growing body of research on 2-amino-2-(naphthalen-2-yl)propan-1-ol (CAS: 1183559-50-3) underscores its multifaceted potential in pharmaceutical development. From its established role in asymmetric synthesis to emerging applications in targeted therapies and drug discovery platforms, this compound continues to demonstrate significant value across multiple domains of chemical biology and medicinal chemistry. Future research directions will likely focus on expanding its therapeutic applications while optimizing its pharmacological properties for clinical translation.